Cas no 25643-45-2 (Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester)
25643-45-2 structure
Product Name:Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester
CAS No:25643-45-2
MF:C7H14N2O2S
MW:190.263260364532
CID:279116
PubChem ID:9567833
Update Time:2025-04-19
Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester
- LogP
- methyl N-(propylcarbamoyloxy)ethanimidothioate
- Methyl N-((propylcarbamoyl)oxy)thioacetimidate
- 25643-45-2
- Acetimidic acid, N-((propylcarbamoyl)oxy)thio-, methyl ester
-
- Inchi: 1S/C7H14N2O2S/c1-4-5-8-7(10)11-9-6(2)12-3/h4-5H2,1-3H3,(H,8,10)/b9-6+
- InChI Key: JDYOJEDNTVFQMA-RMKNXTFCSA-N
- SMILES: S(C)/C(/C)=N/OC(NCCC)=O
Computed Properties
- Exact Mass: 190.07772
- Monoisotopic Mass: 190.077598
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 76
Experimental Properties
- Density: 1.11
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.504
- PSA: 50.69
Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Wan Lab Chip, 2020,20, 4528-4538
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